![molecular formula C14H9Cl3O2 B1487470 2-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride CAS No. 1160260-30-9](/img/structure/B1487470.png)
2-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride
Overview
Description
Scientific Research Applications
Catalysis and Reaction Kinetics
- The kinetics of reactions involving dichlorobenzoyl chlorides, including 2,4-dichlorobenzoyl chloride, with benzoate ions in a two-phase medium using pyridine 1-oxide as a catalyst were investigated, demonstrating the compound's utility in inverse phase transfer catalysis (Chang & Jwo, 2000).
Synthesis of Heterocycles
- Research on the synthesis of novel heterocycles using 2-chloro-4-(methylsulfonyl)benzoyl chloride, a related compound, showed the formation of unique heterocyclic structures, highlighting the potential of dichlorobenzoyl chlorides in the creation of new chemical entities (Coppo & Fawzi, 1998).
Acylation Reactions
- Conditions for the attachment of acyl chlorides to azaindoles were explored, indicating the role of 2,4-dichlorobenzoyl chloride in acylation processes to modify azaindoles at specific positions (Zhang et al., 2002).
Solvolysis and Ortho Effect
- The solvolysis of dichlorobenzoyl chlorides, including studies on the ortho effect in these reactions, was investigated, showing how substituent effects influence reaction kinetics and pathways (Park & Kevill, 2012).
Phase Transfer Catalysis
- The utility of 2,4-dichlorobenzoyl chloride in phase transfer catalysis was demonstrated through reactions leading to the synthesis of substituted aryl cyanides and dicyanobenzyl benzoate, showcasing the compound's versatility in organic synthesis (Pazdera et al., 2011).
Safety and Hazards
properties
IUPAC Name |
2-[(2,4-dichlorophenyl)methoxy]benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl3O2/c15-10-6-5-9(12(16)7-10)8-19-13-4-2-1-3-11(13)14(17)18/h1-7H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSPQXABGJAJFFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)Cl)OCC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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